3-(4-Methoxyphenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanamide
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Description
3-(4-Methoxyphenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanamide is a useful research compound. Its molecular formula is C12H13F3N2O3 and its molecular weight is 290.242. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Properties and Clinical Use
Metoclopramide
A detailed review on Metoclopramide, highlighting its pharmacological properties and clinical applications in gastro-intestinal diagnostics and the treatment of various types of vomiting and gastro-intestinal disorders. The study elaborates on its mechanism of action, including the promotion of gastric emptying and its effects on the absorption of other drugs, showcasing a broader understanding of how similar compounds can interact within biological systems and their potential clinical applications (Pinder et al., 2012).
Analgesic Applications
Methoxyflurane
The role of Methoxyflurane as an inhaled analgesic for acute pain management in both adults and children is examined, indicating its effectiveness, tolerability, and safety profile. This offers a glimpse into the potential analgesic applications of structurally related compounds and underscores the importance of further research into their analgesic properties and safety profiles (Porter et al., 2018).
Neurochemical Effects
3,4-Methylenedioxymethamphetamine (MDMA)
Reviews on MDMA have provided insights into its neurochemical and neurotoxic effects, including its interactions with the serotonergic system. This information may help in understanding the neurochemical pathways and potential neurotoxic risks of related compounds, thus guiding safer and more effective applications in neuropharmacology (McKenna & Peroutka, 1990).
Antimicrobial Activity
Eugenol and Essential Oils
The antimicrobial activity of Eugenol, a component found in essential oils, against a wide range of gram-negative and gram-positive bacteria, as well as fungi, provides an example of how compounds with methoxy groups might exhibit significant antimicrobial properties. Research into similar compounds could expand the arsenal of antimicrobial agents with potentially novel mechanisms of action (Marchese et al., 2017).
Properties
IUPAC Name |
3-(4-methoxyphenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F3N2O3/c1-20-8-4-2-7(3-5-8)9(6-10(16)18)17-11(19)12(13,14)15/h2-5,9H,6H2,1H3,(H2,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGDIGUJAVWBLEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(CC(=O)N)NC(=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.